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Compound of Interest

Compound Name: Phenyl valerate

Cat. No.: B166922 Get Quote

Essential Safety and Handling Guide for Phenyl
Valerate
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling of Phenyl valerate
in a laboratory setting. It is intended to equip researchers, scientists, and drug development

professionals with the necessary protocols to work safely with this chemical, manage potential

hazards, and respond effectively to emergencies.

Chemical and Physical Properties of Phenyl Valerate
A clear understanding of Phenyl valerate's properties is fundamental to its safe handling. The

following table summarizes key quantitative data.
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Property Value

CAS Number 20115-23-5

Molecular Formula C11H14O2[1]

Molecular Weight 178.23 g/mol [1]

Appearance Transparent Colorless Liquid[1]

Boiling Point Not explicitly available

Flash Point Not explicitly available

Density Not explicitly available

Solubility Insoluble in water[2]

Hazard Identification and Occupational Exposure
Limits
Phenyl valerate is classified as a combustible liquid and an irritant. Proper handling is crucial

to avoid adverse health effects.

Hazard Description

Flammability
Combustible liquid. Vapors may form explosive

mixtures with air upon intense heating.

Acute Toxicity Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Eye Damage/Irritation Causes serious eye irritation.

Respiratory Irritation May cause respiratory irritation.

Occupational Exposure Limits (OELs):

Currently, there are no established Permissible Exposure Limits (PELs) from OSHA,

Recommended Exposure Limits (RELs) from NIOSH, or Threshold Limit Values (TLVs) from
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ACGIH specifically for Phenyl valerate. In the absence of specific OELs, a conservative

approach is recommended. Below are the exposure limits for structurally similar compounds,

which can provide context for the potential hazards. These are not official OELs for Phenyl
valerate and should be used for guidance purposes only.

Substance Exposure Limit Organization

Methyl Valerate

No specific OELs found.

Classified as a flammable

liquid and may cause allergic

skin reactions.[3][4]

-

C12-15 Alkyl Benzoate

No established exposure limits.

Not classified as hazardous

under normal use.[5][6][7]

-

Given the lack of specific OELs, all work with Phenyl valerate should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Phenyl valerate to minimize exposure and

ensure personal safety.
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PPE Category Specifications

Eye and Face Protection

Chemical splash goggles are required at all

times. A face shield should be worn when there

is a risk of splashing.

Skin Protection

A lab coat must be worn. For tasks with a

potential for significant skin contact, chemically

resistant aprons are recommended.

Hand Protection

Nitrile or butyl rubber gloves are recommended.

[8][9] Always inspect gloves for integrity before

use and change them immediately if

contaminated.

Respiratory Protection

Not typically required when working in a

properly functioning chemical fume hood. If

vapors or aerosols are generated outside of a

fume hood, a NIOSH-approved respirator with

an organic vapor cartridge is necessary.

Operational Plan: Standard Handling and Use
Adherence to a strict operational protocol is essential for the safe handling of Phenyl valerate.

1. Preparation and Pre-Handling:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that an appropriate spill kit for flammable liquids is readily accessible.

Confirm the location and functionality of the nearest safety shower and eyewash station.

Review the Safety Data Sheet (SDS) for Phenyl valerate before beginning any work.

Don all required personal protective equipment.

2. Handling and Dispensing:
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Conduct all transfers and manipulations of Phenyl valerate within a certified chemical fume

hood to minimize inhalation of vapors.

Use glass or other chemically compatible containers for handling and storage.

When transferring, pour slowly and carefully to avoid splashing.

Keep containers of Phenyl valerate tightly closed when not in use.

3. Heating and Reactions:

If heating is required, use a controlled heating source such as a heating mantle or a water

bath. Never use an open flame.

Ensure that any reaction setup is secure and properly vented to prevent pressure buildup.

4. Storage:

Store Phenyl valerate in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Store away from strong oxidizing agents, acids, and bases.[6]

5. Disposal:

All waste containing Phenyl valerate must be disposed of as hazardous waste.

Collect waste in a clearly labeled, sealed container compatible with the chemical.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not mix with

other waste streams unless explicitly permitted.
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Preparation

Handling

Procedure

Post-Procedure

Review SDS

Don PPE

Prepare Fume Hood

Transfer in Hood

Keep Container Closed

Heating (No Open Flame)

Vented Apparatus

Proper Storage

Waste Disposal
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Spill Occurs

Minor Spill Major Spill

Personal Exposure

Assess Spill Size

Minor Spill

Small & Contained

Major Spill

Large or Uncontained

Alert Others

Absorb and Contain

Dispose as Hazardous Waste

Decontaminate Area

Evacuate Area

Activate Alarm

Call Emergency Response

Skin Contact

Flush with Water (15 min)

Eye Contact Inhalation

Move to Fresh Air Ingestion

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b166922?utm_src=pdf-body-img
https://www.benchchem.com/product/b166922?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemneo.com [chemneo.com]

2. fishersci.com [fishersci.com]

3. chemos.de [chemos.de]

4. sigmaaldrich.com [sigmaaldrich.com]

5. avenalab.com [avenalab.com]

6. acme-hardesty.com [acme-hardesty.com]

7. cdn.cmer.com [cdn.cmer.com]

8. mcrsafety.com [mcrsafety.com]

9. Protective Equipment for Working With Solvents | MicroCare [microcare.com]

To cite this document: BenchChem. [Personal protective equipment for handling Phenyl
valerate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166922#personal-protective-equipment-for-handling-
phenyl-valerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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